Cas no 4984-27-4 (N-(acetylcarbamothioyl)acetamide)
4984-27-4 structure
Product Name:N-(acetylcarbamothioyl)acetamide
CAS No:4984-27-4
MF:C5H8N2O2S
MW:160.194219589233
CID:932861
PubChem ID:3000713
Update Time:2025-04-19
N-(acetylcarbamothioyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(acetylcarbamothioyl)acetamide
- N,N'-Diacetylthiourea
- 1,2-diacetylthiourea
- 1,3-Diacetyl-2-thiourea
- 1,3-diacetylthiourea
- AC1MHDBX
- Acetamide, N,N'-carbonothioylbis-
- Acetamide,N'-carbonothioylbis-
- diacetyl thiocarbamide
- N,N'-(Thioxomethylene)diacetamide
- N,N'-Diacetyl-thioharnstoff
- N,N'-diacetyl-thiourea
- NSC511361
- Urea, 1,3-diacetyl-2-thio-
- Urea,3-diacetyl-2-thio-
- 1,3-Diacetyl-thiourea
- SCHEMBL26930485
- NSC-511361
- SCHEMBL2229438
- NSC 511361
- 4984-27-4
- DTXSID00388214
-
- Inchi: 1S/C5H8N2O2S/c1-3(8)6-5(10)7-4(2)9/h1-2H3,(H2,6,7,8,9,10)
- InChI Key: GJHHTDAIMPUSJU-UHFFFAOYSA-N
- SMILES: S=C(NC(C)=O)NC(C)=O
Computed Properties
- Exact Mass: 160.03074
- Monoisotopic Mass: 160.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 90.3Ų
Experimental Properties
- Density: 1.252
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.533
- PSA: 58.2
- LogP: 0.32530
N-(acetylcarbamothioyl)acetamide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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